5-[(4-methoxy-1-naphthyl)methylene]-1-(3-methoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5E)-5-[(4-methoxynaphthalen-1-yl)methylidene]-1-(3-methoxyphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C23H18N2O4S/c1-28-16-7-5-6-15(13-16)25-22(27)19(21(26)24-23(25)30)12-14-10-11-20(29-2)18-9-4-3-8-17(14)18/h3-13H,1-2H3,(H,24,26,30)/b19-12+
• InChI Key: FWMVBCQSJNHFCU-XDHOZWIPSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C(=CC3=CC=C(C4=CC=CC=C34)OC)C(=O)NC2=S
• Isomeric SMILES: COC1=CC=CC(=C1)N2C(=O)/C(=C/C3=CC=C(C4=CC=CC=C34)OC)/C(=O)NC2=S
• Molecular Formula: C23H18N2O4S
• Molecular Weight: 418.5 g/mol

Description

5-[(4-methoxy-1-naphthyl)methylene]-1-(3-methoxyphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a useful research compound. Its molecular formula is C23H18N2O4S and its molecular weight is 418.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 418.09872823 g/mol and the complexity rating of the compound is 724. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• The compounds "5-(4-hydroxy-3-methoxy-phenyl)-3,7-dimethyl-5H-thiazolo[3,2-a]pyrimidine-2,6-dicarboxylic acid 2-ethyl ester 6-methyl ester" and its naphthalene derivative have been synthesized and characterized, showcasing the base-catalyzed cyclocondensation method's efficiency. These compounds were characterized using IR, 1H NMR, 13C NMR spectra, elemental analysis, and X-ray diffraction, demonstrating the importance of molecular interactions in stabilizing their crystal structure (Nagarajaiah & Begum, 2015).

Catalytic Syntheses

• A catalyst-free, one-pot synthesis method for producing a series of "5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones" has been developed. This method emphasizes mild reaction conditions, high yields, and the eco-friendliness of the synthesis process, highlighting the potential for creating pharmaceutically relevant compounds without the need for catalysts or complex purification processes (Brahmachari & Nayek, 2017).

Antiviral Activity

• The synthesis and evaluation of "5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines" as acyclic nucleoside phosphonate analogues have revealed their potential in inhibiting retrovirus replication. This study showcases the structural modifications that can enhance antiviral activity, with certain derivatives showing significant inhibition of human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity in cell culture (Hocková et al., 2003).

Electronic Properties

• Research on "Electron donating substituents and their impact on the electron transport properties of bay substituted perylene diimide derivatives" has contributed to the understanding of how substituents can tune optical and electronic properties. This work is critical for developing materials with specific electronic characteristics for applications in organic electronics and photovoltaics (Vajiravelu et al., 2009).